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Compound of Interest

Compound Name: Myristoleyl myristate

Cat. No.: B15551876

Welcome to the Technical Support Center for Myristoleyl Myristate. This guide is designed for
researchers, scientists, and drug development professionals to provide in-depth information
and troubleshooting advice for effectively utilizing Myristoleyl Myristate to achieve specific
sensory outcomes in your formulations.

Frequently Asked Questions (FAQSs)

Q1: What is Myristoleyl Myristate and what is its primary function in a formulation?

Myristoleyl Myristate is the ester of myristyl alcohol and myristic acid. In cosmetic and
pharmaceutical formulations, it primarily functions as an emollient, texture enhancer, and
moisturizer.[1][2] It is a soft wax that melts around body temperature, which contributes to its
unique sensory profile upon application.[1][2]

Q2: What sensory characteristics does Myristoleyl Myristate impart to a formulation?

Myristoleyl Myristate is known for providing a pleasantly soft and substantive feel to
emulsions.[1][3] It offers an excellent dry, powdery after-feel, often described as velvety and
non-greasy.[1][3][4] It also helps to reduce the watery feel of lotions and creams, imparting a
sense of richness and body.[1][5]

Q3: What is the typical concentration range for Myristoleyl Myristate?
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The recommended concentration of Myristoleyl Myristate is generally between 1% and 10%,
depending on the desired effect and product type.[4][6] For creams and lotions, a typical range
is 1% to 5%, while for solid products like lip balms or body butters, it can be used at higher
concentrations, up to 10%.[7]

Q4: How does Myristoleyl Myristate contribute to the stability of a formulation?

Myristoleyl Myristate acts as a co-emulsifier and thickener, which enhances the stability of
emulsions.[1][2][3] The combination of a fatty alcohol and fatty acid in its structure helps to
thicken emulsions and makes them more stable to temperature variations and higher oil
content.[1][2][3] It can also help to prevent the separation of oil and water phases in a product.

[41[5]
Q5: Is Myristoleyl Myristate suitable for all skin types?

Myristoleyl Myristate is generally considered safe for all skin types.[1] However, it has been
noted to have a high comedogenic rating, so caution is advised when formulating for acne-
prone skin.[4]

Troubleshooting Guide
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Issue

Potential Cause

Troubleshooting Steps

Gritty or grainy texture in the

final product.

Crystallization of Myristoleyl
Myristate. This can be
triggered by temperature
fluctuations, especially during
the cooling phase of
production, or by interactions
with other ingredients in the

formulation.

1. Optimize the cooling
process: Ensure a controlled
and steady cooling rate. Avoid
crash cooling. 2. Incorporate a
crystal inhibitor: Consider
adding a small percentage of a
branched-chain ester or a
polymer to interfere with crystal
lattice formation. 3. Pre-
disperse Myristoleyl Myristate:
Ensure it is fully melted and
homogeneously dispersed in
the oil phase before
emulsification. The oil phase
should be heated to a
temperature above the melting
point of Myristoleyl Myristate
(approximately 38-45°C).[1][7]

The product feels too waxy or

heavy on the skin.

Concentration of Myristoleyl
Myristate is too high. While it
provides a powdery feel, at
higher concentrations, its waxy
nature can become more

prominent.

1. Reduce the concentration:
Systematically decrease the
percentage of Myristoleyl
Myristate in increments (e.g.,
by 1-2%) and evaluate the
sensory impact. 2. Blend with
a lighter emollient: Combine
Myristoleyl Myristate with a low
viscosity, fast-spreading
emollient to lighten the overall

feel.
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The emulsion is unstable and

separates over time.

Insufficient emulsification or
interaction with other
ingredients. Myristoleyl
Myristate is a co-emulsifier, but
it may not be sufficient on its

own to stabilize the system.

1. Optimize the emulsifier
system: Ensure your primary
emulsifier is at an adequate
concentration and is
appropriate for the oil phase.
2. Increase homogenization
energy: Higher shear during
emulsification can lead to
smaller, more stable droplets.
3. Evaluate ingredient
compatibility: Check for any
potential interactions between
Myristoleyl Myristate and other
components in your
formulation.

The desired "powdery" after-

feel is not achieved.

The concentration of
Myristoleyl Myristate is too low
or is being masked by other
ingredients. The overall
formulation composition will

dictate the final sensory profile.

1. Increase the concentration:
Gradually increase the
percentage of Myristoleyl
Myristate within the
recommended range. 2.
Evaluate the impact of other
emollients: Other oils and
esters in your formulation will
influence the final skin feel.
Consider reducing the
concentration of heavier, more

occlusive ingredients.

Data Presentation
Table 1: Impact of Myristoleyl Myristate Concentration
onh Sensory Attributes (Qualitative)

This table summarizes the expected sensory changes in a standard oil-in-water emulsion as

the concentration of Myristoleyl Myristate is varied. These are general trends and the final

sensory experience will be dependent on the complete formulation.
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Concentration
of Myristoleyl Spreadability Absorbency Initial Feel

After-Feel (10

] mins)
Myristate
) Lightweight, Soft, slightly
1-3% Good, easy glide  Moderate
smooth powdery

Very good, Creamy, Distinctl
3-5% y9 ) Moderate to slow Y ) Y

enhanced slip substantive powdery, velvety

Excellent, rich ) ]
5-10% id Slow Rich, cushioned
glide

Powdery,

potentially waxy

Table 2: Physical and Chemical Properties of Myristoleyl

Myristate
Property Value
INCI Name Myristyl Myristate
CAS Number 3234-85-3
White to yellowish waxy solid (flakes or
Appearance .
pastilles)
Melting Point Approximately 38-45°C
Solubility Soluble in oils, insoluble in water

Emollient, Texture Enhancer, Moisturizer, Co-

Key Functions N N
emulsifier, Opacifier

Experimental Protocols

Protocol for Sensory Panel Evaluation of Myristoleyl

Myristate Concentrations

Objective: To quantitatively assess the impact of varying concentrations of Myristoleyl

Myristate on the key sensory attributes of a cosmetic emulsion.
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Methodology:
e Panelist Selection:
o Recruit a panel of 10-15 trained sensory assessors.

o Panelists should be familiar with the evaluation of topical products and the use of
standardized rating scales.

e Sample Preparation:

o Prepare three formulations of a simple oil-in-water cream with varying concentrations of
Myristoleyl Myristate: 2%, 5%, and 8%.

o Ensure all other ingredients are kept at a constant concentration across all samples.
o Label the samples with randomized three-digit codes.

o Evaluation Procedure:

[e]

The evaluation will be conducted in a controlled environment with consistent temperature
and humidity.

o Panelists will cleanse their forearms and allow them to air dry for 15 minutes.

o A standardized amount (e.g., 0.5 mL) of each sample will be applied to a designated area
on the forearm.

o Panelists will evaluate the sensory attributes at specific time points:
= T=0 (During application): Spreadability, Initial Feel
» T=2 minutes: Absorbency, Stickiness
» T=10 minutes: Residue, Powdery Feel, Greasiness

o Data Collection:
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o Panelists will rate the intensity of each attribute on a 15-point numerical scale (where 0 =
not perceptible and 15 = very intense).

o Data Analysis:
o The mean scores for each attribute at each concentration will be calculated.

o Statistical analysis (e.g., ANOVA) will be used to determine if there are significant
differences between the samples.

Mandatory Visualizations

Evaluation ‘Analysis

st Data Collection (15-point: Wmmwn (ANOVA)

Standardized Application Sensory Assessment (T=0, T=2, T=10 mins)

Click to download full resolution via product page

Caption: Experimental workflow for sensory panel evaluation.

Product has a gritty texture

Potential Cause:
Crystallization of Myristoleyl Myristate

Process Formulation Process

Troub‘ ;eshooting Solutions

Add Crystal Inhibitor

Optimize Cooling Rate Ensure Homogeneous Dispersion
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Click to download full resolution via product page

Caption: Troubleshooting logic for gritty texture issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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